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Compound of Interest

Compound Name: NanoKid

Cat. No.: B12773707 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of all chemical compounds are paramount to ensuring a secure laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for NanoKid, a member of the NanoPutian family of anthropomorphic molecules.

Due to its nature as a tool for educational purposes, specific hazard and toxicity data for

NanoKid have not been reported.[1] Therefore, its disposal must be managed by adhering to

the general best practices for organic chemical waste and in strict compliance with local and

institutional regulations.

NanoKid: Chemical Profile for Disposal
Consideration
To facilitate a risk-based assessment for disposal, the fundamental chemical properties of

NanoKid are summarized below.
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Property Value Reference

IUPAC Name

2-(2,5-bis(3,3-dimethylbut-1-

yn-1-yl)-4-{[3,5-di(pent-1-yn-1-

yl)phenyl]ethynyl}phenyl)-1,3-

dioxolane

[2]

CAS Number 618904-86-2 [1][3]

Molecular Formula C39H42O2 [1][4][5]

Molar Mass 542.75 g/mol [1]

Appearance Sticky yellow solid [1]

Known Hazards
No properties or hazard

information has been reported.
[1]

Standard Operating Protocol for NanoKid Disposal
Given the absence of specific hazard data, NanoKid should be treated as a potentially

hazardous chemical waste. The following step-by-step protocol outlines the recommended

disposal procedure.

1. Waste Segregation and Collection:

Solid Waste: Collect unadulterated solid NanoKid waste in a dedicated, properly labeled,

and sealed container. This container should be made of a material compatible with organic

solids.

Liquid Waste: Solutions containing NanoKid should be collected in a separate, sealed, and

clearly labeled container designated for non-halogenated organic solvent waste. Do not mix

with aqueous or halogenated solvent waste streams.

Contaminated Materials: Any materials, such as gloves, weighing paper, or pipette tips, that

come into contact with NanoKid should be disposed of as chemically contaminated solid

waste. These items should be collected in a designated, lined container.

2. Labeling: All waste containers must be accurately labeled with the following information:
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The words "Hazardous Waste"

The full chemical name: "NanoKid" or "2-(2,5-bis(3,3-dimethylbut-1-yn-1-yl)-4-{[3,5-di(pent-

1-yn-1-yl)phenyl]ethynyl}phenyl)-1,3-dioxolane"

The primary hazards (in the absence of specific data, list as "Flammable Solid" and "Irritant"

as a precautionary measure).

The date of accumulation.

The name of the principal investigator or laboratory contact.

3. Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. This area should be secure, well-ventilated, and away from sources of ignition.

Ensure that incompatible waste streams are properly segregated.

4. Disposal Request: Once the waste container is full or is no longer being added to, a request

for disposal should be submitted to your institution's Environmental Health and Safety (EHS)

department. Follow their specific procedures for waste pickup.

5. Record Keeping: Maintain a log of all hazardous waste generated, including the amount of

NanoKid waste, the date of generation, and the date it was collected for disposal.

Experimental Protocols for Waste Handling
As no specific neutralization or treatment protocols for NanoKid have been published, in-lab

treatment is not recommended. The primary "experimental" protocol is the safe and compliant

collection and segregation of the waste for professional disposal.

Decision Workflow for NanoKid Disposal
The following diagram illustrates the logical steps for determining the appropriate disposal

pathway for NanoKid and its associated waste.
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NanoKid Waste Generated Is the waste solid NanoKid?

Is the waste a solution
 containing NanoKid?

No

Collect in labeled container for
'Non-Halogenated Solid Organic Waste'

Yes

Is it contaminated labware
(e.g., gloves, glassware)?

No

Collect in labeled container for
'Non-Halogenated Liquid Organic Waste'

Yes

Collect in labeled container for
'Chemically Contaminated Solid Waste'Yes

Disposal Complete

No

Store in designated
Satellite Accumulation Area

Request disposal pickup from
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of NanoKid waste.

By adhering to these guidelines, laboratories can ensure the safe and compliant disposal of

NanoKid, thereby protecting personnel and the environment. Always consult your institution's

specific chemical hygiene plan and waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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